Cas no 2640977-17-7 (N-[(2,4-dimethoxyphenyl)methyl]-5-methyl-2-(methylsulfanyl)pyrimidin-4-amine)

• Product Name: N-[(2,4-dimethoxyphenyl)methyl]-5-methyl-2-(methylsulfanyl)pyrimidin-4-amine
• CAS No: 2640977-17-7
• MF: C₁₅H₁₉N₃O₂S
• MW: 305.395262002945
• CID: 5318826
• PubChem ID: 155798767
• Update Time: 2025-06-08

N-[(2,4-dimethoxyphenyl)methyl]-5-methyl-2-(methylsulfanyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• F6796-0236
• AKOS040731523
• 2640977-17-7
• N-[(2,4-dimethoxyphenyl)methyl]-5-methyl-2-(methylsulfanyl)pyrimidin-4-amine

• Inchi： 1S/C15H19N3O2S/c1-10-8-17-15(21-4)18-14(10)16-9-11-5-6-12(19-2)7-13(11)20-3/h5-8H,9H2,1-4H3,(H,16,17,18)
• InChI Key： SQWXBKXXQHGGAX-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C(C)C(=N1)NCC1C=CC(=CC=1OC)OC

Computed Properties

• Exact Mass: 305.11979803g/mol
• Monoisotopic Mass: 305.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 81.6Ų

Additional information on N-[(2,4-dimethoxyphenyl)methyl]-5-methyl-2-(methylsulfanyl)pyrimidin-4-amine

Comprehensive Overview of N-[(2,4-dimethoxyphenyl)methyl]-5-methyl-2-(methylsulfanyl)pyrimidin-4-amine (CAS No. 2640977-17-7)

N-[(2,4-dimethoxyphenyl)methyl]-5-methyl-2-(methylsulfanyl)pyrimidin-4-amine (CAS No. 2640977-17-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrimidine class, which is known for its diverse biological activities. The presence of dimethoxyphenyl and methylsulfanyl groups in its structure enhances its potential applications in drug discovery and material science. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new therapeutic avenues.

The compound's unique chemical structure makes it a promising candidate for targeting specific enzymes or receptors. Recent studies have explored its potential as a kinase inhibitor, a hot topic in oncology research. Kinase inhibitors are widely sought after for their role in treating cancers and inflammatory diseases. The methylsulfanyl moiety in this compound may contribute to its binding affinity, making it a subject of interest for computational chemistry and molecular docking studies. These methodologies are frequently searched by researchers looking for innovative drug design strategies.

In addition to its pharmaceutical potential, N-[(2,4-dimethoxyphenyl)methyl]-5-methyl-2-(methylsulfanyl)pyrimidin-4-amine has applications in agrochemical development. The dimethoxyphenyl group is often associated with herbicidal and fungicidal properties, aligning with the growing demand for sustainable crop protection solutions. As the agricultural sector seeks eco-friendly alternatives, this compound's role in green chemistry initiatives is being actively investigated. Its low environmental persistence and biodegradability are key factors driving this research.

The synthesis of CAS No. 2640977-17-7 involves multi-step organic reactions, including nucleophilic substitution and reductive amination. These processes are critical for achieving high purity and yield, which are essential for industrial-scale production. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring its compliance with regulatory standards. These methods are frequently searched by chemists and quality control professionals.

From a commercial perspective, N-[(2,4-dimethoxyphenyl)methyl]-5-methyl-2-(methylsulfanyl)pyrimidin-4-amine is available through specialized chemical suppliers. Its market demand is influenced by its applications in drug discovery and agrochemical innovation. Companies are investing in custom synthesis services to meet the needs of research institutions and pharmaceutical firms. The compound's patent landscape is also a topic of interest, as intellectual property rights play a crucial role in its commercialization.

In conclusion, N-[(2,4-dimethoxyphenyl)methyl]-5-methyl-2-(methylsulfanyl)pyrimidin-4-amine (CAS No. 2640977-17-7) represents a versatile compound with significant potential in multiple industries. Its biological activity, synthetic accessibility, and environmental compatibility make it a valuable subject for ongoing research. As scientific advancements continue, this compound may emerge as a key player in addressing global challenges in healthcare and agriculture.